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Compound of Interest

Compound Name: Pentaborane

Cat. No.: B011624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of

pentaborane(9) (B₅H₉), a high-energy boron hydride. The information is curated for

researchers, scientists, and professionals in drug development who may encounter or work

with this highly reactive and toxic compound. This document summarizes key quantitative data

in structured tables, outlines detailed experimental protocols for property determination with an

emphasis on safety, and includes visualizations of logical relationships and experimental

workflows.

Core Physical Properties
Pentaborane(9) is a colorless, volatile liquid with a pungent, sour milk-like odor.[1][2] It is a

highly polar compound with a significant dipole moment.[1] A key characteristic is its pyrophoric

nature, meaning it can ignite spontaneously in air, especially when impure.[1][3] It is soluble in

hydrocarbons such as benzene and cyclohexane, as well as in various greases.[1][3]

Quantitative Data Summary
The following tables summarize the key physical properties of pentaborane(9).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b011624?utm_src=pdf-interest
https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://en.wikipedia.org/wiki/Vapor_pressure
https://media.msanet.com/www/PDFs/MSANorthAmerica/SafetyNotices/Pentaborane081498.pdf
https://en.wikipedia.org/wiki/Vapor_pressure
https://en.wikipedia.org/wiki/Vapor_pressure
https://www.bellevuecollege.edu/wp-content/uploads/sites/140/2014/06/Exp6_Vapor_pressure_editGFPS.pdf
https://en.wikipedia.org/wiki/Vapor_pressure
https://www.bellevuecollege.edu/wp-content/uploads/sites/140/2014/06/Exp6_Vapor_pressure_editGFPS.pdf
https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Molecular Formula B₅H₉

Molar Mass 63.13 g/mol [3]

Appearance Colorless, mobile liquid[3]

Can have a slight yellow

coloration if impurities are

present.

Odor
Pungent, like sour milk or

garlic[2][3]

Sensory adaptation occurs

quickly, making odor an

unreliable warning.

Melting Point -46.8 °C (-52.2 °F; 226.3 K)[1]

Boiling Point 58.4 °C (137.1 °F; 331.5 K)[1]
At standard atmospheric

pressure.

Density (liquid) 0.618 g/mL at 25 °C[1][3] 0.61 g/cm³ at 0 °C.[4]

Vapor Density 2.2 (air = 1)[2] Vapors are heavier than air.[1]

Dipole Moment 2.13 D[1]
Indicative of a highly polar

molecule.

Surface Tension 20.8 dynes/cm at 25 °C[2]

Heat of Formation (liquid,

298.15 K)
+73.2 kJ/mol[5]

Vapor Pressure Temperature (°C)

1 kPa (7.5 mmHg) -34.8[2]

10 kPa (75 mmHg) 3.8[2]

22.8 kPa (171 mmHg) 20[2]

100 kPa (750 mmHg) 57.6[2]
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Flammability and Stability Value Notes

Flash Point 30 °C (86 °F)[3][6] Closed cup.

Autoignition Temperature ~35 °C (95 °F)[2][6]

For pure material;

spontaneously flammable if

impure.[2]

Explosive Limits in Air 0.42% - 98%[6]

Decomposition Temperature >150 °C (302 °F)[2][3]
Decomposes to produce

hydrogen gas.[1]

Experimental Protocols
Given the hazardous nature of pentaborane(9), all experimental procedures must be

conducted in a well-ventilated fume hood or a glovebox under an inert atmosphere (e.g., dry

nitrogen).[7] Appropriate personal protective equipment (PPE), including a self-contained

breathing apparatus and a fully encapsulating, chemical-resistant suit, is mandatory.[2]

Determination of Boiling Point (Micro-reflux method)
This method is suitable for small sample volumes and enhances safety by containing the

substance.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Micro-stir bar

Digital thermometer with a thermocouple probe

Heating block with a magnetic stirrer

Inert gas source (e.g., nitrogen) with a bubbler

Condenser (optional, for extended reflux)
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Procedure:

Place a micro-stir bar and approximately 0.5 mL of pentaborane(9) into the test tube within

an inert atmosphere glovebox.

Seal the test tube with a septum, ensuring a snug fit.

Insert the thermocouple probe through the septum, positioning the tip approximately 1 cm

above the liquid surface to measure the vapor temperature.

Insert a needle connected to the inert gas source through the septum to provide a slight

positive pressure and a vent needle connected to a bubbler to prevent pressure buildup.

Place the test tube in the heating block on the magnetic stirrer.

Turn on the stirrer to ensure smooth boiling.

Gently heat the sample. Observe the formation of a reflux ring (condensing vapor) on the

inner wall of the test tube.

Adjust the heating rate so that the reflux ring is stable at the level of the thermometer's

sensor.

The stable temperature reading on the thermometer is the boiling point of the liquid.[5]

Determination of Vapor Pressure (Static Method)
This method measures the equilibrium vapor pressure in a closed system.

Apparatus:

A small, robust, and leak-tight flask with a sidearm connected to a pressure transducer.

A temperature probe (thermocouple or RTD) inserted into the flask.

A vacuum pump.

A thermostatically controlled bath.
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Procedure:

Introduce a small, purified sample of pentaborane(9) into the flask in a controlled

environment.

Attach the flask to a vacuum line and freeze the sample with liquid nitrogen.

Evacuate the flask to remove any residual air or other gases.

Seal the flask from the vacuum line.

Allow the sample to thaw and place the flask in the thermostatic bath.

Allow the system to reach thermal equilibrium at a set temperature.

Record the temperature and the pressure reading from the transducer. This pressure is the

vapor pressure at that temperature.

Repeat the measurement at various temperatures to obtain a vapor pressure curve.[1]

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements.

Apparatus:

A pycnometer (a small glass flask with a ground-glass stopper containing a capillary tube).

An analytical balance.

A thermostatic bath.

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical balance.

In an inert atmosphere, fill the pycnometer with pentaborane(9). Insert the stopper carefully,

allowing excess liquid to exit through the capillary.
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Thermostat the filled pycnometer in the bath to a constant temperature.

Remove the pycnometer, wipe it dry, and weigh it accurately.

The mass of the pentaborane(9) is the difference between the filled and empty pycnometer

weights.

The density is calculated by dividing the mass of the pentaborane(9) by the known volume

of the pycnometer.[8]

Visualizations
Logical Relationships of Physical Properties
The physical state and properties of pentaborane(9) are highly dependent on temperature and

pressure. The following diagram illustrates these relationships.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.benchchem.com/product/b011624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature

Physical State
(Solid, Liquid, Gas)

influences

Vapor Pressure
increases

Density

decreases (generally)

Viscosity

decreases

Pressure

influences

Boiling Point

increases

Melting Pointinfluences (slightly)
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Caption: Interdependence of Pentaborane(9) Physical Properties.

Experimental Workflow: Boiling Point Determination
The workflow for determining the boiling point of pentaborane(9) must prioritize safety and

containment.
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Preparation (Inert Atmosphere)

Measurement

Shutdown & Decontamination

Sample Preparation:
Place ~0.5 mL B5H9 and stir bar in test tube

Assemble Apparatus:
Seal with septum, insert thermocouple and inert gas needles

Place in Heating Block

Start Stirring and Gentle Heating

Observe for Stable Reflux Ring at Thermocouple

Record Stable Temperature as Boiling Point

Cool Apparatus

Decontaminate Sample and Apparatus
(e.g., with isopropanol)

Click to download full resolution via product page

Caption: Safe Workflow for Pentaborane(9) Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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